Cas no 26847-01-8 (2-chloro-4-methyl-1,3-thiazole)

2-Chloro-4-methyl-1,3-thiazole is a heterocyclic compound featuring a chloro-substituted thiazole ring with a methyl group at the 4-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group facilitates nucleophilic substitution reactions, enabling further functionalization, while the methyl group enhances stability and influences electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat. Proper storage in a cool, dry environment is recommended to maintain its integrity.
2-chloro-4-methyl-1,3-thiazole structure
26847-01-8 structure
Product Name:2-chloro-4-methyl-1,3-thiazole
CAS No:26847-01-8
MF:C4H4ClNS
MW:133.599258422852
MDL:MFCD00051033
CID:284483
PubChem ID:3015328
Update Time:2025-05-28

2-chloro-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methylthiazole
    • 2-chloro-4-methyl-1,3-thiazole
    • 2-CHLORO-4-METHYL-THIAZOLE
    • Thiazole, 2-chloro-4-methyl-
    • 2-Chlor-4-methyl-thiazol
    • 2-chloro-4-methyl-thiazol
    • 2-Chlorr-4-methylthiazol
    • EINECS 248-046-2
    • 2-Chloro-4-methyl-1,3-thiazol
    • 4-Methyl-2-chlorothiazole
    • SYDUUJIIXIOTQT-UHFFFAOYSA-N
    • AM803610
    • MFCD00051033
    • A5268
    • J-508770
    • BL002552
    • NS00028211
    • AKOS002657898
    • BS-12697
    • CS-0054447
    • EN300-28534
    • FT-0647553
    • SY128140
    • 26847-01-8
    • SB15813
    • SCHEMBL112097
    • DTXSID20181365
    • AC-27364
    • DTXCID30103856
    • MDL： MFCD00051033
    • Inchi： 1S/C4H4ClNS/c1-3-2-7-4(5)6-3/h2H,1H3
    • InChI Key： SYDUUJIIXIOTQT-UHFFFAOYSA-N
    • SMILES： ClC1=NC(=CS1)C

Computed Properties

  • Exact Mass: 132.97500
  • Monoisotopic Mass: 132.9752980 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 133.60
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 203 ºC
  • Flash Point: 76 ºC
  • PSA: 41.13000
  • LogP: 2.10490

2-chloro-4-methyl-1,3-thiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-chloro-4-methyl-1,3-thiazole Pricemore >>

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abcr
AB314264-1 g
2-Chloro-4-methylthiazole, 95%; .
 26847-01-8 95%
1 g
 €80.40 2023-07-19

2-chloro-4-methyl-1,3-thiazole Production Method

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